Cas no 140914-11-0 (5,8-Decadienoic acid, 10-[3-(1-hydroxy-2-octenyl)oxiranyl]-)

• Product name: 5,8-Decadienoic acid, 10-[3-(1-hydroxy-2-octenyl)oxiranyl]-
• CAS No: 140914-11-0
• MF: C₂₀H₃₂O₄
• MW: 336.46568
• CID: 1308504
• PubChem ID: 71343426

5,8-Decadienoic acid, 10-[3-(1-hydroxy-2-octenyl)oxiranyl]- Chemical and Physical Properties

Names and Identifiers

• 5,8-Decadienoic acid, 10-[3-(1-hydroxy-2-octenyl)oxiranyl]-
• 10-[3-(1-hydroxyoct-2-enyl)oxiran-2-yl]deca-5,8-dienoic acid
• 10-[3-(1-HYDROXYOCT-2-EN-1-YL)OXIRAN-2-YL]DECA-5,8-DIENOIC ACID
• DTXSID50770024
• 140914-11-0

• Inchi： InChI=1S/C20H32O4/c1-2-3-4-8-11-14-17(21)20-18(24-20)15-12-9-6-5-7-10-13-16-19(22)23/h5,7,9,11-12,14,17-18,20-21H,2-4,6,8,10,13,15-16H2,1H3,(H,22,23)
• InChI Key： HZHLUOTUKCWBMS-UHFFFAOYSA-N
• SMILES： CCCCCC=CC(C1C(O1)CC=CCC=CCCCC(=O)O)O

Computed Properties

• Exact Mass: 336.23016
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 4.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.06